Cas no 2229209-45-2 (tert-butyl N-2-(3-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(3-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229209-45-2
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 6235468
• PubChem ID: 165779924
• Update Time: 2025-10-28

tert-butyl N-2-(3-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• tert-butyl N-[2-(3-ethoxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• EN300-1900662
• 2229209-45-2

• Inchi： 1S/C17H25NO4/c1-7-21-14-10-8-9-13(11-14)17(5,12-19)18(6)15(20)22-16(2,3)4/h8-12H,7H2,1-6H3
• InChI Key： ZGXHYAWAYTWXMV-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=CC=C(C=1)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-2-(3-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-2-(3-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229209-45-2)

tert-butyl N-2-(3-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229209-45-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the class of carbamate derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both tert-butyl and ethoxy functional groups in its structure enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular formula of tert-butyl N-2-(3-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate is C₁₇H₂₅NO₄, with a molecular weight of approximately 307.39 g/mol. Its unique structural features, including the N-methylcarbamate moiety and the 3-ethoxyphenyl ring, contribute to its potential applications in medicinal chemistry. Researchers have explored its role as a building block for designing novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most intriguing aspects of tert-butyl N-2-(3-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate is its potential use in central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier, combined with its carbamate functionality, makes it a candidate for targeting neurological disorders. Recent studies have highlighted its relevance in the synthesis of neuroprotective agents, aligning with the growing demand for treatments for Alzheimer's and Parkinson's diseases.

In addition to its pharmaceutical applications, tert-butyl N-2-(3-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate has found utility in agrochemical research. The ethoxy group in its structure enhances its solubility and bioavailability, which are critical factors in the design of pesticides and herbicides. With the increasing focus on sustainable agriculture, this compound is being investigated for its potential to develop eco-friendly crop protection solutions.

The synthesis of tert-butyl N-2-(3-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate typically involves multi-step organic reactions, including carbamate formation and etherification. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These innovations are part of a broader trend toward green chemistry, which emphasizes efficiency and environmental responsibility.

From a commercial perspective, the demand for tert-butyl N-2-(3-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate is expected to rise, driven by its applications in drug discovery and agrochemical innovation. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of research institutions and pharmaceutical companies. The compound's CAS No. 2229209-45-2 serves as a unique identifier in global chemical databases, facilitating its traceability and regulatory compliance.

In conclusion, tert-butyl N-2-(3-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229209-45-2) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its structural complexity and functional versatility make it a valuable asset in modern synthetic chemistry. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.